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Compound of Interest

Compound Name: 1,4-Diethylbenzene

Cat. No.: B043851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of 1,4-Diethylbenzene. The information is presented in a structured format to

facilitate easy access and comparison of quantitative data. Detailed experimental

methodologies for the determination of key properties are also included, offering valuable

insights for laboratory practice.

Core Physical and Chemical Constants of 1,4-
Diethylbenzene
1,4-Diethylbenzene is an aromatic hydrocarbon with the chemical formula C₁₀H₁₄. It is a

colorless liquid with a characteristic aromatic odor.[1][2] The following tables summarize its key

physical and chemical constants.
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Identifier Value Source

IUPAC Name 1,4-diethylbenzene [3]

CAS Number 105-05-5 [3][4][5]

Molecular Formula C₁₀H₁₄ [3][4][5][6][7]

Molecular Weight 134.22 g/mol [3][6][7]

SMILES CCC1=CC=C(C=C1)CC [3][8]

InChI Key
DSNHSQKRULAAEI-

UHFFFAOYSA-N
[5][6][8]

Physical Property Value Conditions Source

Melting Point -42.83 °C [3][7][9][10][11]

Boiling Point 183.7 °C at 760 mmHg [3][7][9][10][11]

Density 0.862 g/mL at 25 °C [7][9][10][11][12]

Vapor Pressure 1.03 mmHg at 25 °C [3]

Flash Point 56 °C closed cup [1][9]

Solubility in Water 24.8 mg/L at 25 °C [3]

Refractive Index 1.495 - 1.4967 at 20 °C [3][7][9][10][11][12]

LogP (Octanol/Water

Partition Coefficient)
4.45 [3]

Autoignition

Temperature
430 °C (806 °F) [1][3][7][11]
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Thermodynamic Property Value Source

Standard liquid enthalpy of

combustion (ΔcH°liquid)
-5863.08 to -5862.90 kJ/mol [6]

Enthalpy of vaporization at

standard conditions (ΔvapH°)
43.1 kJ/mol [6]

Enthalpy of fusion at standard

conditions (ΔfusH°)
14.5 kJ/mol [6]

Experimental Protocols
The following are detailed methodologies for determining the key physical properties of 1,4-
Diethylbenzene. These protocols are based on standard laboratory practices.

Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of a small liquid sample.

Apparatus:

Thiele tube or melting point apparatus with a heating bath (e.g., mineral oil)

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube

Rubber band or wire for attaching the test tube to the thermometer

Heating source (Bunsen burner or hot plate)

Procedure:

A small amount of 1,4-Diethylbenzene (a few drops) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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The test tube is attached to a thermometer using a rubber band or wire, ensuring the bulb of

the thermometer is level with the sample.

The assembly is clamped so that it is immersed in the heating bath of a Thiele tube or a

melting point apparatus.

The heating bath is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heating is adjusted to maintain a slow, steady stream of bubbles.

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point of 1,4-Diethylbenzene.

Determination of Melting Point
As 1,4-Diethylbenzene is a liquid at room temperature, its melting point is determined by

cooling the substance until it solidifies and then gently warming it.

Apparatus:

Melting point apparatus with a cooling stage or a suitable cooling bath (e.g., dry ice/acetone)

Thermometer (calibrated, low-temperature range)

Capillary tubes

Procedure:

A sample of 1,4-Diethylbenzene is introduced into a capillary tube.

The capillary tube is placed in a cooling bath to freeze the sample.

Once solidified, the capillary tube is placed in a melting point apparatus.

The sample is heated slowly, at a rate of approximately 1-2 °C per minute, as it approaches

the expected melting point.
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The temperature at which the first drop of liquid appears is recorded as the initial melting

point.

The temperature at which the entire solid has melted is recorded as the final melting point.

The melting range provides an indication of purity.

Determination of Density (Pycnometer Method)
This method provides a precise measurement of the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an

analytical balance.

The pycnometer is filled with distilled water and placed in a constant temperature water bath

(e.g., 25°C) until it reaches thermal equilibrium.

The water level is adjusted to the mark on the capillary, the outside is dried, and the mass of

the pycnometer filled with water is determined.

The pycnometer is emptied, dried, and then filled with 1,4-Diethylbenzene.

The process is repeated as with the water, and the mass of the pycnometer filled with 1,4-
Diethylbenzene at the same temperature is determined.
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The density of 1,4-Diethylbenzene is calculated using the formula: Density = (mass of 1,4-
Diethylbenzene / mass of water) * density of water at the measurement temperature.

Determination of Refractive Index
The refractive index is a measure of how much light bends, or refracts, when it enters a

substance.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Solvent for cleaning (e.g., ethanol or acetone)

Lens paper

Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

The prisms of the refractometer are cleaned with a suitable solvent and dried with lens

paper.

A few drops of 1,4-Diethylbenzene are placed on the lower prism using a dropper.

The prisms are closed and the light source is adjusted to illuminate the field of view.

The coarse and fine adjustment knobs are used to bring the dividing line between the light

and dark fields into sharp focus on the crosshairs of the eyepiece.

The refractive index is read from the instrument's scale. The temperature should be recorded

as the refractive index is temperature-dependent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b043851?utm_src=pdf-body
https://www.benchchem.com/product/b043851?utm_src=pdf-body
https://www.benchchem.com/product/b043851?utm_src=pdf-body
https://www.benchchem.com/product/b043851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical and Relational Diagrams
The following diagrams, created using the DOT language, illustrate key experimental workflows

and conceptual relationships relevant to the study of 1,4-Diethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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